ethyl 2-{2-[(4-fluorophenyl)sulfanyl]acetamido}thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[2-(4-fluorophenyl)sulfanylacetyl]amino]thiophene-3-carboxylate
• InChI: InChI=1S/C15H14FNO3S2/c1-2-20-15(19)12-7-8-21-14(12)17-13(18)9-22-11-5-3-10(16)4-6-11/h3-8H,2,9H2,1H3,(H,17,18)
• InChI Key: DZQZVDDVCJPIML-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1)NC(=O)CSC2=CC=C(C=C2)F
• Molecular Formula: C15H14FNO3S2
• Molecular Weight: 339.4 g/mol

Description

Ethyl 2-{2-[(4-fluorophenyl)sulfanyl]acetamido}thiophene-3-carboxylate (EFT-3C) is an organic compound belonging to the thiophene family. It is a colorless solid that has been used for a variety of research applications, including as a synthetic intermediate, as a ligand for catalytic reactions, and as a tool for studying the mechanism of action of various enzymes.

Mechanism of Action

Mode of Action

The exact mode of action of this compound is currently unknown. The presence of the fluorophenyl group suggests potential interactions with aromatic amino acids in protein targets .

Biochemical Pathways

Compounds with similar structures have been known to influence various biochemical pathways, including those involved in inflammation, cancer, and neurological disorders .

Pharmacokinetics

The presence of the ethyl ester group suggests potential for hydrolysis, which could affect the compound’s bioavailability .

Result of Action

Based on the presence of the fluorophenyl and thiophene groups, it may have potential anti-inflammatory or anticancer effects .

Advantages and Limitations for Lab Experiments

The main advantage of using ethyl 2-{2-[(4-fluorophenyl)sulfanyl]acetamido}thiophene-3-carboxylate in laboratory experiments is its relative stability. It is a colorless solid that is highly soluble in a variety of organic solvents, making it easy to work with. Additionally, its low toxicity makes it safe to handle and use in laboratory experiments. However, it is important to note that it is not very soluble in water, so it is not suitable for use in aqueous solutions.

Future Directions

There are a number of potential future directions for research involving ethyl 2-{2-[(4-fluorophenyl)sulfanyl]acetamido}thiophene-3-carboxylate. For example, further research could be conducted into its biochemical and physiological effects, and its potential applications in drug development. Additionally, further research could be conducted into its mechanism of action and its potential interactions with other compounds. Finally, further research could be conducted into its potential use as a tool for studying the reactivity of thiophene-derived compounds.

Synthesis Methods

Ethyl 2-{2-[(4-fluorophenyl)sulfanyl]acetamido}thiophene-3-carboxylate can be synthesized by a variety of methods. The most common method is the condensation reaction between this compound and an appropriate nucleophile. This reaction is typically carried out in the presence of a strong base, such as sodium hydroxide or potassium hydroxide, and a suitable solvent, such as ethanol or acetonitrile. The reaction typically yields a high yield of the desired product.

Scientific Research Applications

Ethyl 2-{2-[(4-fluorophenyl)sulfanyl]acetamido}thiophene-3-carboxylate has been used in a variety of scientific research applications. It has been used as a synthetic intermediate for the synthesis of other compounds, as a ligand for catalytic reactions, and as a tool for studying the mechanism of action of various enzymes. In addition, it has been used as a model compound for studying the reactivity of thiophene-derived compounds.